molecular formula C10H9N3O B13793160 1,4,11-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one CAS No. 743466-52-6

1,4,11-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one

Cat. No.: B13793160
CAS No.: 743466-52-6
M. Wt: 187.20 g/mol
InChI Key: IMAUOVMQPMLMAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,4,11-Triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8-tetraen-10-one is a structurally complex heterocyclic compound featuring a tricyclic core with three nitrogen atoms and a ketone functional group. The compound’s synthesis, as described in Example 29 of the PCT application by Merck Patent GmbH, involves multistep reactions starting from deuterated and trifluoroethoxy-substituted precursors. Key synthetic steps include azide reduction (e.g., using triphenylphosphine) and purification via silica gel chromatography, yielding final products with high purity (HPLC/MS m/z 333.1467 [M+H]⁺, retention time 0.84 min) .

Properties

CAS No.

743466-52-6

Molecular Formula

C10H9N3O

Molecular Weight

187.20 g/mol

IUPAC Name

1,4,11-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one

InChI

InChI=1S/C10H9N3O/c14-10-8-5-7-1-2-11-6-9(7)13(8)4-3-12-10/h1-2,5-6H,3-4H2,(H,12,14)

InChI Key

IMAUOVMQPMLMAO-UHFFFAOYSA-N

Canonical SMILES

C1CN2C(=CC3=C2C=NC=C3)C(=O)N1

Origin of Product

United States

Preparation Methods

The synthesis of 1,4,11-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under specific conditions. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the tricyclic structure. Industrial production methods may involve optimization of these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

1,4,11-Triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

    Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include acids, bases, and solvents like dichloromethane or ethanol. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,4,11-Triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent.

    Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1,4,11-triazatricyclo[7.4.0.02,7]trideca-2(7),3,5,8-tetraen-10-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 1,4,11-triazatricyclo[7.4.0.0²,⁷]trideca-2(7),3,5,8-tetraen-10-one, we compare it with structurally analogous compounds reported in the same patent and related literature.

Table 1: Comparative Analysis of Derivatives

Compound Name Molecular Formula Molecular Weight ([M+H]⁺) Retention Time (min) Yield (%) Key Functional Groups
11-(2-Azido-1,1,2,2-tetradeuterio-ethyl)-6-(2,2,2-trifluoroethoxy) derivative C₁₅H₁₃D₄F₃N₆O₂ 359.1377 1.25 77 Azide, trifluoroethoxy
11-(2-Amino-1,1,2,2-tetradeuterio-ethyl)-6-(2,2,2-trifluoroethoxy) derivative C₁₅H₁₃D₄F₃N₅O₂ 333.1467 0.84 53 Amine, trifluoroethoxy
Parent compound (hypothetical) C₁₁H₈N₃O 222.07 (theoretical) N/A N/A Unsubstituted tricyclic core

Key Findings

Impact of Substituents on Physicochemical Properties :

  • The azide-substituted derivative exhibits a higher molecular weight (359.1377 vs. 333.1467) and longer retention time (1.25 min vs. 0.84 min) compared to its amine analog, reflecting increased hydrophobicity due to the azide group .
  • Deuteration in the ethyl side chain enhances metabolic stability, a feature critical for in vivo pharmacokinetics.

Synthetic Efficiency :

  • The azide intermediate is synthesized with a higher yield (77%) than the amine derivative (53%), likely due to the stability of azides under reaction conditions and challenges in reducing azides to amines without side reactions .

Functional Group Influence on Bioactivity :

  • Trifluoroethoxy groups improve membrane permeability and binding affinity to hydrophobic kinase pockets, as seen in related kinase inhibitors.
  • The amine derivative’s lower retention time suggests improved solubility, which may correlate with enhanced bioavailability compared to the azide precursor.

Comparison with Non-Deuterated Analogs

  • Slower metabolic clearance (e.g., CYP450 resistance).
  • Reduced toxicity profiles due to minimized reactive metabolite formation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.